Cas no 2227894-99-5 (2-fluoro-4-(3R)-3-hydroxybutylphenol)

• Product Name: 2-fluoro-4-(3R)-3-hydroxybutylphenol
• CAS No: 2227894-99-5
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6257516
• PubChem ID: 165714008
• Update Time: 2025-06-08

2-fluoro-4-(3R)-3-hydroxybutylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3R)-3-hydroxybutylphenol
• 2227894-99-5
• 2-fluoro-4-[(3R)-3-hydroxybutyl]phenol
• EN300-1794452

• Inchi： 1S/C10H13FO2/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h4-7,12-13H,2-3H2,1H3/t7-/m1/s1
• InChI Key： YZFLQNYUXXCYDK-SSDOTTSWSA-N
• SMILES： FC1=C(C=CC(=C1)CC[C@@H](C)O)O

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-(3R)-3-hydroxybutylphenol

2-Fluoro-4-(3R)-3-Hydroxybutylphenol: A Comprehensive Overview

2-Fluoro-4-(3R)-3-hydroxybutylphenol (CAS No. 2227894-99-5) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its fluorinated aromatic ring and hydroxyl-substituted butyl group, has garnered attention due to its versatile properties and emerging applications in drug design, material science, and environmental chemistry. Recent studies have highlighted its role in bioactive molecule synthesis and catalytic processes, making it a subject of intense research interest.

The structure of 2-fluoro-4-(3R)-3-hydroxybutylphenol is defined by its phenolic hydroxyl group at position 4, a fluorine atom at position 2, and a chiral hydroxylbutyl group attached at position 4 of the benzene ring. The stereochemistry at the hydroxylbutyl group (R configuration) plays a crucial role in determining the compound's reactivity and selectivity. This configuration is particularly important in asymmetric synthesis, where it can influence the outcome of enzymatic or chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-fluoro-4-(3R)-3-hydroxybutylphenol through various routes, including enzymatic resolution, stereoselective synthesis, and metathesis reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale applications. For instance, researchers have employed enantioselective catalysis to synthesize this compound with high optical purity, which is essential for its use in chiral recognition studies.

In terms of applications, 2-fluoro-4-(3R)-3-hydroxybutylphenol has shown promise in the development of bioactive molecules targeting various diseases. Its phenolic group contributes to antioxidant properties, while the fluorinated aromatic ring enhances lipophilicity, making it an ideal candidate for drug delivery systems. Recent studies have explored its potential as a neuroprotective agent, where it exhibits activity against oxidative stress-induced neuronal damage.

Moreover, this compound has been utilized in the design of enzymatic catalysts for industrial applications. Its chiral center provides a platform for enantioselective catalysis in processes such as alkylation, hydroxylation, and epoxidation. These catalytic applications are particularly relevant in the production of fine chemicals and pharmaceutical intermediates.

The environmental impact of 2-fluoro-4-(3R)-3-hydroxybutylphenol has also been a topic of recent research. Studies have investigated its biodegradation pathways under various environmental conditions, highlighting its potential as a sustainable alternative to traditional chemicals. Its ability to degrade under aerobic conditions makes it a promising candidate for eco-friendly chemical processes.

In conclusion, 2-fluoro-4-(3R)-3-hydroxybutylphenol (CAS No. 2227894-99-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and versatile reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.